305-03-3

Chlorambucil

In Stock

• CAS RN:
• 305-03-3

• Formula:
• C14H19Cl2NO2

• InChI:
• InChI=1S/C14H19Cl2NO2/c15-8-10-17(11-9-16)13-6-4-12(5-7-13)2-1-3-14(18)19/h4-7H,1-3,8-11H2,(H,18,19)

• InChIKey:
• JCKYGMPEJWAADB-UHFFFAOYSA-N

• Nitrogen mustard alkylating agent. Displays antineoplastic and immunosuppressant effect. Induces apoptosis in chronic lymphocytic leukaemia cells. Chemotherapeutic agent, highly mutagenic in male germ cells of the mouse.
  Chlorambucil is a nitrogen mustard alkylating agent that forms intra- and interstrand crosslinks in DNA, the latter of which prevents DNA replication and transcription leading to cell death. It preferentially decreases survival of rapidly proliferating spleen colony-forming cells over spleen colony-forming cells from normal bone marrow. Formulations containing chlorambucil have been used alone and in combination with other chemotherapeutic agents in the treatment of chronic lymphocytic leukemia and lymphomas.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including S...

Pepstatin

In Stock

• CAS RN:
• 26305-03-3

• Formula:
• C34H63N5O9

• InChI:
• InChI=1S/C34H63N5O9/c1-17(2)12-23(37-33(47)31(21(9)10)39-34(48)30(20(7)8)38-27(42)14-19(5)6)25(40)15-28(43)35-22(11)32(46)36-24(13-18(3)4)26(41)16-29(44)45/h17-26,30-31,40-41H,12-16H2,1-11H3,(H,35,43)(H,36,46)(H,37,47)(H,38,42)(H,39,48)(H,44,45)/t22-,23-,24-,25-,26-,30-,31-/m0/s1

• InChIKey:
• RYVNEZZFCRDWAU-YOXILXBBSA-N

• Pepstatin inhibits the aspartic protease endothiapepsin.

N1-(2-fluorophenyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 903305-03-3

• Formula:
• C22H27FN4O3

• InChI:
• InChI=1S/C22H27FN4O3/c1-26-11-13-27(14-12-26)20(16-7-9-17(30-2)10-8-16)15-24-21(28)22(29)25-19-6-4-3-5-18(19)23/h3-10,20H,11-15H2,1-2H3,(H,24,28)(H,25,29)

• InChIKey:
• LNPJUBAAKOOJCN-UHFFFAOYSA-N

• N1-(2-fluorophenyl)-N2-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H27FN4O3 and its molecular weight is 414.481. The purity is usually 95%.

(5-Chlorothiophen-2-yl)(3-(4-fluorophenyl)azepan-1-yl)methanone

In Stock

• CAS RN:
• 1797305-03-3

• Formula:
• C17H17ClFNOS

• InChI:
• InChI=1S/C17H17ClFNOS/c18-16-9-8-15(22-16)17(21)20-10-2-1-3-13(11-20)12-4-6-14(19)7-5-12/h4-9,13H,1-3,10-11H2

• InChIKey:
• JUTNZTQEHOYMCT-UHFFFAOYSA-N

• (5-Chlorothiophen-2-yl)(3-(4-fluorophenyl)azepan-1-yl)methanone is a useful research compound. Its molecular formula is C17H17ClFNOS and its molecular weight is 337.84. The purity is usually 95%.